Cas no 338403-66-0 ([1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)-)

• Product Name: [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)-
• CAS No: 338403-66-0
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• MDL: MFCD00138908
• CID: 1460194
• PubChem ID: 1473220
• Update Time: 2025-11-02

[1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)-
• 3D-059
• 8,8-dimethyl-2-(methylsulfanyl)-6H,7H,8H,9H-[1,2,4]triazolo[1,5-a]quinazolin-6-one
• MLS000694804
• CHEMBL1308568
• Oprea1_178531
• AKOS005087219
• 8,8-dimethyl-2-(methylsulfanyl)-7H,9H-[1,2,4]triazolo[1,5-a]quinazolin-6-one
• 338403-66-0
• HMS2650J09
• 8,8-dimethyl-2-methylsulfanyl-7,9-dihydro-[1,2,4]triazolo[1,5-a]quinazolin-6-one
• SMR000333119
• 8,8-dimethyl-2-(methylsulfanyl)-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-one
• MFCD00138908

• MDL： MFCD00138908
• Inchi： 1S/C12H14N4OS/c1-12(2)4-8-7(9(17)5-12)6-13-10-14-11(18-3)15-16(8)10/h6H,4-5H2,1-3H3
• InChI Key： FLTKCPOMOPHZBJ-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2N=CC3C(CC(C)(C)CC=3N2N=1)=O

Computed Properties

• Exact Mass: 262.08902
• Monoisotopic Mass: 262.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• PSA: 60.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)-

Comprehensive Overview of [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- (CAS No. 338403-66-0)

[1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- (CAS No. 338403-66-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazoloquinazoline family, which is known for its diverse biological activities. The presence of a methylthio group and dimethyl substitution enhances its potential for various applications, making it a subject of interest for researchers and industry professionals.

The molecular structure of [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- features a fused triazole and quinazoline ring system, which contributes to its unique chemical properties. This structural motif is often associated with compounds exhibiting antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for their role in targeted cancer therapies.

In the context of current research trends, [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- aligns with the growing demand for small-molecule therapeutics and precision medicine. The compound's ability to modulate specific biological pathways makes it a promising candidate for drug development. Additionally, its agrochemical potential is being explored, particularly in the development of novel pesticides and herbicides, addressing the need for sustainable agricultural solutions.

The synthesis of [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- involves multi-step organic reactions, often starting from readily available quinazoline precursors. Researchers have optimized these synthetic routes to improve yield and purity, ensuring the compound's suitability for further studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

From a commercial perspective, [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical industries. Its market demand is driven by ongoing research into its biological activities and potential applications. Companies involved in drug discovery and crop protection are particularly interested in this compound, as it offers a versatile scaffold for further derivatization.

Safety and handling of [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- are governed by standard laboratory protocols. While it is not classified as a hazardous material, proper precautions, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during handling. Researchers are advised to consult the material safety data sheet (MSDS) for detailed information on its physical and chemical properties.

In summary, [1,2,4]Triazolo[1,5-a]quinazolin-6(7H)-one,8,9-dihydro-8,8-dimethyl-2-(methylthio)- (CAS No. 338403-66-0) represents a valuable compound in the realms of medicinal chemistry and agrochemical research. Its unique structural features and potential biological activities make it a focal point for ongoing studies. As the scientific community continues to explore its applications, this compound is poised to play a significant role in advancing therapeutic and agricultural innovations.